N,N-Dimethyldodecanamide

Specification

• CAS No.: 3007-53-2
• Molecular Formula: C14H29NO
• Molecular Weight: 227.39 g/mol
• IUPAC Name: N,N-dimethyldodecanamide
• Standard InChI: InChI=1S/C14H29NO/c1-4-5-6-7-8-9-10-11-12-13-14(16)15(2)3/h4-13H2,1-3H3
• Standard InChI Key: BDYUSDIJIDGWCY-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCC(=O)N(C)C
• Canonical SMILES: CCCCCCCCCCCC(=O)N(C)C

Introduction

Chemical Properties and Structure

N,N-Dimethyldodecanamide is an organic compound with the molecular formula C₁₄H₂₉NO and a molecular weight of 227.3862 g/mol. It features a long hydrophobic carbon chain (dodecanoyl group) derived from dodecanoic acid (lauric acid) connected to an amide functional group with two methyl substituents on the nitrogen atom. This structure creates an amphiphilic molecule with both hydrophobic and hydrophilic regions, contributing to its unique solubility properties in both polar and non-polar solvents.

The compound is also known by several synonyms including:

• Dodecanamide, N,N-dimethyl-

• Hallcomid M 12

• Lauryl N,N-dimethylamide

• N,N-Dimethyldodecamide

• N,N-Dimethyllauramide

• 1-Dodecanamide, N,N-dimethyl-

• Lauramide, N,N-dimethyl-

Physical Properties

N,N-Dimethyldodecanamide appears as a colorless to light yellow liquid with a mild odor under standard conditions. Though specific physical data for this compound is limited in the search results, it likely has physical properties similar to related compounds in the fatty amide family. The compound's CAS Registry Number is 3007-53-2, and its IUPAC Standard InChIKey is BDYUSDIJIDGWCY-UHFFFAOYSA-N.

Applications and Industrial Uses

Agricultural Applications

N,N-Dimethyldodecanamide has been evaluated for use as an inert ingredient in pesticide formulations, specifically as a solvent/co-solvent. Documentation from the Environmental Protection Agency (EPA) indicates that there has been a petition to establish an exemption from the requirement of a tolerance for this compound when used in such applications. This suggests its utility in agricultural chemical formulations.

Toxicological Profile

The toxicological assessment of N,N-Dimethyldodecanamide is often based on data from surrogate compounds due to the structural and functional similarities between fatty amides.

Acute Toxicity

N,N-dimethyldecanamide and N,N-dimethyloctanamide are considered suitable surrogates to characterize the toxicity of N,N-dimethyldodecanamide. Based on these surrogate chemicals, N,N-dimethyldodecanamide is expected to demonstrate:

• Low oral acute toxicity with an LD₅₀ in rats of 1770 mg/kg

• Acute dermal LD₅₀ greater than 400 mg/kg

• Acute inhalation LC₅₀ greater than 3.55 mg/L

Genotoxicity

N,N-dimethyldodecanamide has shown negative results for:

• Gene mutations in the Ames test

• Clastogenicity in the micronucleus assay

These findings suggest that the compound lacks mutagenic or clastogenic potential.

Endpoint	Result
Oral LD₅₀ (rat)	1770 mg/kg
Dermal LD₅₀	>400 mg/kg
Inhalation LC₅₀	>3.55 mg/L
Skin irritation	Severe irritant (expected)
Eye irritation	Corrosive (expected)
Skin sensitization	Not a sensitizer
Developmental toxicity	No toxicity up to 1000 mg/kg/day
Inhalation NOAEL	111.2 mg/m³
Genotoxicity - Ames test	Negative
Genotoxicity - Micronucleus assay	Negative

Regulatory Status

The regulatory status of N,N-Dimethyldodecanamide appears to be evolving. The EPA has received petitions regarding its use as an inert ingredient in pesticide formulations. Specifically, a petition from Spring Trading Company on behalf of Stepan Company requested an exemption from the requirement of a tolerance for N,N-dimethyldodecanamide (CASRN 3007-53-2) under 40 CFR 180.910 when used as an inert ingredient as a solvent/co-solvent in pesticide formulations.

This suggests that regulatory bodies are actively evaluating the compound for specific uses, particularly in agricultural applications.

Research Directions

Given the limited specific information available about N,N-Dimethyldodecanamide, several research directions could be valuable:

Structure-Activity Relationships

Further investigation into how the long hydrophobic chain of N,N-Dimethyldodecanamide affects its properties compared to shorter chain analogs could provide insights into optimizing its applications.

Environmental Fate and Ecotoxicity

Studies on the environmental persistence, degradation pathways, and potential ecological impacts of N,N-Dimethyldodecanamide would be valuable for comprehensive risk assessment, particularly if its use in agricultural applications expands.